Cas no 1806982-96-6 (2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine
• CAS No: 1806982-96-6
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4892653
• Update Time: 2025-10-30

2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-5-3-13-4(2-9)6(7(5)12)8(10)11/h3,8H,2H2,1H3
• InChI Key： DNWBVVYEFPDRER-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CCl)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine (CAS No. 1806982-96-6)

2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine (CAS No. 1806982-96-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including a chloromethyl, difluoromethyl, and iodo substituents, which contribute to its reactivity and potential applications. The compound's molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridines like 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, enabling the construction of diverse molecular architectures. Researchers are particularly interested in the difluoromethyl group, as it mimics the metabolic stability of trifluoromethyl groups while offering distinct electronic properties. This has led to its incorporation in several FDA-approved drugs, addressing conditions like inflammation and oncology.

The compound's iodo substituent also plays a critical role in facilitating palladium-catalyzed transformations, a hot topic in synthetic chemistry. With the rise of green chemistry and sustainable practices, scientists are exploring milder reaction conditions to utilize this intermediate efficiently. Questions like "How to optimize the yield of 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine in Sonogashira couplings?" or "What are the latest applications of difluoromethylated pyridines in medicinal chemistry?" are frequently searched in academic and industrial circles, reflecting its relevance.

Another area of interest is the compound's potential in agrochemical innovation. The methoxy and chloromethyl groups contribute to its lipophilicity, enhancing its ability to penetrate plant cell membranes. This property is exploited in the design of next-generation herbicides and fungicides, aligning with the global push for sustainable agriculture. Searches for "role of halogenated pyridines in crop protection" or "synthesis of 5-methoxypyridine derivatives" highlight the growing curiosity around this niche.

From a commercial standpoint, CAS No. 1806982-96-6 is supplied by specialized chemical manufacturers catering to R&D laboratories. Its storage and handling require adherence to standard safety protocols, though it is not classified under restrictive regulations. The compound's stability under inert atmospheres and compatibility with common organic solvents further bolster its utility in industrial settings.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine represents a cornerstone in advanced synthetic chemistry. Its multifaceted applications—from drug discovery to agrochemicals—underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to remain a focal point in discussions about heterocyclic chemistry and molecular design.